Cas no 1159824-87-9 (tert-Butyl (1-phenethylpiperidin-4-yl)carbamate)

• Product Name: tert-Butyl (1-phenethylpiperidin-4-yl)carbamate
• CAS No: 1159824-87-9
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 1028702
• PubChem ID: 53328336
• Update Time: 2025-05-21

tert-Butyl (1-phenethylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-phenethylpiperidin-4-yl)carbamate
• tert-butyl N-[1-(2-phenylethyl)piperidin-4-yl]carbamate
• (1-Phenethyl-piperidin-4-yl)-carbamic acid tert-Butyl ester
• 1-Phenethyl-4-N-Boc-amino-piperidine
• AG-L-59350
• AK137441
• CTK7G9165
• KB-00380
• KB-205258
• tert-butyl N-(1-phenethyl-4-piperidyl)carbamate
• DB-361827
• SCHEMBL22928915
• DTXSID30693449
• AS-38263
• 1159824-87-9
• tert-Butyl [1-(2-phenylethyl)piperidin-4-yl]carbamate
• AKOS008754167

• MDL： MFCD11707175
• Inchi： 1S/C18H28N2O2/c1-18(2,3)22-17(21)19-16-10-13-20(14-11-16)12-9-15-7-5-4-6-8-15/h4-8,16H,9-14H2,1-3H3,(H,19,21)
• InChI Key： IVRZAYIFKATGFM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on tert-Butyl (1-phenethylpiperidin-4-yl)carbamate

Comprehensive Overview of tert-Butyl (1-phenethylpiperidin-4-yl)carbamate (CAS No. 1159824-87-9)

tert-Butyl (1-phenethylpiperidin-4-yl)carbamate (CAS No. 1159824-87-9) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are pivotal in drug discovery and development. Its molecular structure features a carbamate group linked to a piperidine ring, further substituted with a phenethyl moiety. This unique arrangement makes it a valuable intermediate for synthesizing bioactive molecules, particularly in central nervous system (CNS) targeting therapies.

The growing interest in tert-Butyl (1-phenethylpiperidin-4-yl)carbamate is driven by its potential applications in medicinal chemistry. Researchers are increasingly exploring its role in the design of neuroprotective agents and receptor modulators. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, compounds such as this are under scrutiny for their ability to interact with key neuronal pathways. Additionally, its carbamate functionality is often leveraged to enhance drug stability and bioavailability, addressing common challenges in pharmaceutical formulations.

From a synthetic perspective, CAS No. 1159824-87-9 is a versatile building block. Its tert-butyl group provides steric protection, enabling selective reactions in multi-step syntheses. This attribute is particularly valuable in the development of peptide mimetics and small-molecule inhibitors, where precision in molecular assembly is critical. Recent publications highlight its use in creating G-protein-coupled receptor (GPCR) ligands, a hot topic in drug discovery due to their involvement in numerous physiological processes.

In the context of green chemistry, tert-Butyl (1-phenethylpiperidin-4-yl)carbamate aligns with the industry's shift toward sustainable practices. Its synthesis can be optimized to minimize waste and reduce reliance on hazardous reagents, a priority for modern laboratories. This resonates with the increasing demand for eco-friendly synthetic routes, as evidenced by trending searches for "sustainable pharmaceutical intermediates" and "green chemistry in drug development."

The compound's physicochemical properties, such as solubility and melting point, are frequently queried in academic and industrial settings. These parameters are crucial for determining its suitability in various formulations, including oral dosage forms and injectable solutions. Moreover, its stability under different pH conditions makes it a candidate for prodrug strategies, a trending area in personalized medicine.

Regulatory compliance is another key consideration for CAS No. 1159824-87-9. While not classified as a hazardous material, its handling requires adherence to standard laboratory safety protocols. This aligns with the broader discourse on chemical safety and responsible research practices, topics gaining traction in scientific communities and online forums.

In summary, tert-Butyl (1-phenethylpiperidin-4-yl)carbamate represents a convergence of innovation and practicality in chemical research. Its applications span from CNS drug development to sustainable synthesis, addressing both scientific and societal priorities. As research progresses, this compound is poised to remain a focal point in discussions about next-generation therapeutics and advanced chemical intermediates.